Cas no 1427175-65-2 (N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline)

• Product Name: N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline
• CAS No: 1427175-65-2
• MF: C₁₂H₁₇Cl₂NO₄
• MW: 310.173681974411
• CID: 5049859
• Update Time: 2025-10-31

N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline Chemical and Physical Properties

Names and Identifiers

• (6S)-5-(tert-butoxycarbonyl)-1,1-dichloro-5-azaspiro[2.4]heptane-6-carboxylic acid
• N-t-BOC-4-(2,2-Dichlorocyclopropyl)-L-Proline
• N-t-BOC-4-(2,2-Dichlorocyclopropyl)-L-Proline, AldrichCPR
• (6S)-2,2-dichloro-5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
• N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline

• Inchi： 1S/C12H17Cl2NO4/c1-10(2,3)19-9(18)15-6-11(5-12(11,13)14)4-7(15)8(16)17/h7H,4-6H2,1-3H3,(H,16,17)/t7-,11?/m0/s1
• InChI Key： CGDUVACRUCVRSO-RGENBBCFSA-N
• SMILES： ClC1(CC21CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8

Additional information on N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline

N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline: A Comprehensive Overview

N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline is a highly specialized compound with the CAS number 1427175-65-2. This compound has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. The molecule combines a proline backbone with a 2,2-dichlorocyclopropyl group and a tert-butoxycarbonyl (t-Boc) protecting group, making it a versatile building block for various chemical transformations.

The tert-butoxycarbonyl (t-Boc) group is a well-known protecting group in peptide synthesis, providing excellent stability under basic conditions while being easily removable under acidic conditions. This feature makes N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline an ideal candidate for use in peptide coupling reactions. The cyclopropyl ring, substituted with two chlorine atoms at the 2-position, introduces unique electronic and steric properties to the molecule. Such substitutions are often exploited in drug design to modulate bioavailability and target specificity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained ring system of cyclopropane allows for diverse interactions with biological targets, making it a valuable motif in drug discovery. For instance, compounds with dichlorocyclopropyl substituents have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The integration of such groups into larger molecular frameworks, such as proline derivatives, opens new avenues for developing bioactive molecules.

Proline itself is a naturally occurring amino acid known for its role in various biochemical processes. Its rigid structure and ability to form hydrogen bonds make it a valuable component in peptide synthesis and drug design. The N-t-BOC protection of proline ensures that the amine group remains unreactive during synthetic steps, allowing for precise control over reaction outcomes. This protection strategy is widely used in solid-phase peptide synthesis (SPPS), where multiple amino acids are sequentially coupled to form complex peptides.

The synthesis of N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline involves multi-step reactions that highlight the principles of modern organic chemistry. Key steps include the installation of the t-Boc group on the proline backbone and the introduction of the dichlorocyclopropyl substituent at the 4-position. These transformations require careful optimization to ensure high yields and purity, as impurities can significantly impact the performance of the compound in downstream applications.

From an application standpoint, N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline serves as a valuable intermediate in the synthesis of bioactive peptides and small molecules. Its use has been reported in studies focused on developing inhibitors for kinases, proteases, and other enzyme targets implicated in diseases such as cancer and neurodegenerative disorders. The dichlorocyclopropyl group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

Moreover, the presence of the t-Boc group allows for seamless integration into larger peptide sequences without interfering with critical functional groups. This property is particularly advantageous in medicinal chemistry, where fine control over molecular architecture is essential for achieving desired pharmacokinetic profiles. Researchers have also explored the use of this compound in click chemistry reactions, leveraging its reactivity to construct complex molecular frameworks with unprecedented efficiency.

In terms of recent advancements, there has been growing interest in using computational methods to predict the biological activity of compounds like N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline. Machine learning algorithms are now being employed to analyze large datasets of chemical structures and their corresponding biological activities, enabling more informed decisions during drug design. Such approaches have already identified novel leads based on this compound's structural motifs.

Looking ahead, N-t-BOC-4-(2,2-dichlorocyclopropyl)-L-proline is expected to play an increasingly important role in both academic research and industrial drug development pipelines. Its unique combination of functional groups positions it as a versatile tool for exploring new chemical space and addressing unmet medical needs. As research continues to uncover its full potential, this compound will undoubtedly contribute to breakthroughs in therapeutic development across various disease areas.